2-(2-Chloroacetamido)-5-phenylthiophene-3-carboxamide
Overview
Description
“2-(2-Chloroacetamido)-5-phenylthiophene-3-carboxamide” is a complex organic compound. It contains a chloroacetamide group, which is a chlorinated organic compound with the molecular formula ClCH2CONH2 . Chloroacetamide is a colorless solid, although older samples may appear yellow. It has a characteristic odor and is readily soluble in water .
Synthesis Analysis
The synthesis of similar compounds involves multiple steps. For instance, the synthesis of thiadiazole-triazole analogs hybridized with thiophene is based on heterocyclization of a key compound in the presence of different thiocarbamoyl reagents . Another example is the synthesis of Ceftriaxone, which involves the reaction of 2-(2-chloroacetamido-4-thiazolyl)-2-syn-methoxyiminoacetyl chloride with a specific acid in water or aqueous isopropyl alcohol .Molecular Structure Analysis
The molecular structure of such compounds can be analyzed using various techniques. For example, the HOMO–LUMO energies and Fukui’s indices were established by applying the DFT/B3LYP molecular modeling methodology for similar compounds .Chemical Reactions Analysis
The chemical reactions involving similar compounds are complex. For instance, the reaction of 2-(2-chloroacetamido)benzoic acid with thionyl chloride in pyridine forms an intermediate compound . Another example is the reaction of 2-(2-chloroacetamido-4-thiazolyl)-2-syn-methoxyiminoacetyl chloride with a specific acid in water, leading to the formation of Ceftriaxone .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds vary. For example, Chloroacetamide is a colorless solid, although older samples may appear yellow. It has a characteristic odor and is readily soluble in water . Another compound, 2-(2-Chloroacetamido)-5-nitro-2’-chlorobenzophenone, is a white to yellow solid .Mechanism of Action
Target of Action
It’s known that similar compounds like 2-chloroacetamide are used as reactants in the synthesis of various compounds .
Mode of Action
2-chloroacetamide, a related compound, is known to participate in reactions such as the synthesis of 2-amino-4-chloroquinolines via o-alkylation of 4-chloro-1h-quinolin-2-ones and subsequent smiles rearrangement .
Biochemical Pathways
2-chloroacetamide is used in the synthesis of various compounds, suggesting it may play a role in multiple biochemical pathways .
Result of Action
The compound’s role in the synthesis of other compounds suggests it may have significant effects at the molecular level .
Safety and Hazards
Properties
IUPAC Name |
2-[(2-chloroacetyl)amino]-5-phenylthiophene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2O2S/c14-7-11(17)16-13-9(12(15)18)6-10(19-13)8-4-2-1-3-5-8/h1-6H,7H2,(H2,15,18)(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOSCXRZFEXJXHZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=C(S2)NC(=O)CCl)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701196259 | |
Record name | 2-[(2-Chloroacetyl)amino]-5-phenyl-3-thiophenecarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701196259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
554440-03-8 | |
Record name | 2-[(2-Chloroacetyl)amino]-5-phenyl-3-thiophenecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=554440-03-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[(2-Chloroacetyl)amino]-5-phenyl-3-thiophenecarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701196259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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